3-ethyl-5-(4-hydroxy-3-nitrobenzylidene)-2-thioxo-4-imidazolidinone

• IUPAC Name: (5Z)-3-ethyl-5-[(4-hydroxy-3-nitrophenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• InChI: InChI=1S/C12H11N3O4S/c1-2-14-11(17)8(13-12(14)20)5-7-3-4-10(16)9(6-7)15(18)19/h3-6,16H,2H2,1H3,(H,13,20)/b8-5-
• InChI Key: BDWCOXVKNJGBQY-YVMONPNESA-N
• Canonical SMILES: CCN1C(=O)C(=CC2=CC(=C(C=C2)O)[N+](=O)[O-])NC1=S
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC(=C(C=C2)O)[N+](=O)[O-])/NC1=S
• Molecular Formula: C12H11N3O4S
• Molecular Weight: 293.30 g/mol

Description

Thiazolidinone derivatives are a class of heterocyclic compounds known for their wide range of biological activities. They have been extensively studied for their antimicrobial, anti-inflammatory, and antitumor properties, among others. The compound likely shares structural similarities with other thiazolidinone derivatives, thus potentially exhibiting similar chemical behavior and synthesis pathways.

Synthesis Analysis

The synthesis of thiazolidinone derivatives often involves the Knoevenagel condensation reaction or the cyclization of appropriate precursors. For example, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates involves the reaction of ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate with mercapto acetic acid in the presence of zinc chloride in dioxane (Spoorthy et al., 2021).